Cas no 92964-57-3 (2-Anthraceneacetic acid)

• Product Name: 2-Anthraceneacetic acid
• CAS No: 92964-57-3
• MF: C₁₆H₁₂O₂
• MW: 236.265284538269
• MDL: MFCD09925312
• CID: 5235671
• Update Time: 2026-03-08

2-Anthraceneacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Anthraceneacetic acid

• MDL： MFCD09925312
• Inchi： 1S/C16H12O2/c17-16(18)8-11-5-6-14-9-12-3-1-2-4-13(12)10-15(14)7-11/h1-7,9-10H,8H2,(H,17,18)
• SMILES： C1=C2C(C=C3C(=C2)C=CC=C3)=CC=C1CC(O)=O

Additional information on 2-Anthraceneacetic acid

2-Anthraceneacetic Acid: A Versatile Compound in Modern Pharmaceutical Research

2-Anthraceneacetic acid, with the chemical structure C15H10O2, represents a unique class of anthracene derivatives that have garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound, characterized by its aromatic ring system and carboxylic acid functional group, exhibits a range of biological activities that make it a promising candidate for drug development. Recent studies have highlighted its potential applications in anti-inflammatory, anticancer, and antimicrobial therapies, positioning 2-Anthraceneacetic acid as a critical molecule in the exploration of novel therapeutic strategies.

The molecular structure of 2-Anthraceneacetic acid is defined by its core anthracene skeleton, which consists of three linearly fused benzene rings. The introduction of an acetic acid group at the 2-position of the anthracene ring introduces additional functionality, enhancing its reactivity and biological activity. This structural feature is particularly important in drug design, as it allows for the modulation of pharmacokinetic properties and target specificity. The synthetic route to 2-Anthraceneacetic acid typically involves the condensation of anthracene derivatives with appropriate acylating agents, followed by functional group transformations to yield the final product.

Recent advancements in computational chemistry have provided valuable insights into the molecular interactions of 2-Anthraceneacetic acid with biological targets. Molecular docking studies have demonstrated its ability to bind to key receptors such, as COX-2 (cyclooxygenase-2) and 5-LOX (5-lipoxygenase), which are implicated in inflammatory responses. These findings suggest that 2-Anthraceneacetic acid may serve as a potent anti-inflammatory agent, offering a novel approach to the treatment of chronic inflammatory diseases. Additionally, its interaction with proteasome inhibitors has been explored in the context of anticancer therapy, highlighting its potential to disrupt cellular processes critical for tumor progression.

One of the most promising applications of 2-Anthraceneacetic acid lies in its antimicrobial activity. Recent research has demonstrated its efficacy against a range of pathogenic bacteria, including Staphylococcus aureus and Escherichia coli. The mechanism of action appears to involve the disruption of bacterial cell membranes, leading to the leakage of essential intracellular components. This property makes 2-Anthraceneacetic acid a compelling candidate for the development of antimicrobial drugs, particularly in light of the growing global challenge of antibiotic resistance.

In the realm of drug discovery, the synthetic chemistry of 2-Anthraceneacetic acid has been optimized to enhance its bioavailability and reduce potential side effects. Researchers have explored various derivatization strategies, such as the introduction of fluorine atoms or hydroxyl groups, to fine-tune its pharmacological profile. These modifications have been shown to improve the compound's solubility and metabolic stability, critical factors in the development of oral formulations.

The pharmacological potential of 2-Anthraceneacetic acid extends beyond its direct biological activities. Recent studies have indicated its role in modulating signaling pathways associated with cell proliferation and apoptosis. For instance, it has been observed to inhibit the activation of MAPK (mitogen-activated protein kinase) pathways, which are frequently dysregulated in cancer cells. This finding underscores the compound's potential as a chemotherapeutic agent, particularly in combination therapies targeting malignant tumors.

Advancements in biomolecular screening techniques have further elucidated the mechanisms underlying the biological activity of 2-Anthraceneacetic acid. High-throughput screening assays have identified its ability to interact with target proteins involved in metabolic disorders, such as lipid metabolism regulators. These interactions suggest a potential role for the compound in the management of metabolic syndromes, including type 2 diabetes and obesity.

The pharmaceutical development of 2-Anthraceneacetic acid is also being explored through the lens of nanotechnology. Researchers are investigating the use of nanoformulations to enhance the delivery efficiency of the compound to target tissues. This approach aims to improve the therapeutic index by minimizing systemic exposure and maximizing local concentration, which is particularly important for targeted drug delivery in conditions such as localized infections or solid tumors.

In conclusion, 2-Anthraceneacetic acid represents a multifaceted molecule with significant potential in the fields of pharmaceutical research and drug development. Its diverse biological activities, coupled with the ability to optimize its chemical structure, make it a valuable asset in the quest for novel therapeutic agents. Ongoing research into its mechanisms of action and pharmacological applications is expected to further solidify its role in the treatment of various human diseases.